Cas no 2228250-65-3 (3-(1,3-benzothiazol-2-yl)azetidin-3-ol)

• Product Name: 3-(1,3-benzothiazol-2-yl)azetidin-3-ol
• CAS No: 2228250-65-3
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 6407131
• PubChem ID: 165753056
• Update Time: 2025-05-21

3-(1,3-benzothiazol-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)azetidin-3-ol
• EN300-1770122
• 2228250-65-3

• Inchi： 1S/C10H10N2OS/c13-10(5-11-6-10)9-12-7-3-1-2-4-8(7)14-9/h1-4,11,13H,5-6H2
• InChI Key： LGHXELHJPHYVQK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1(CNC1)O

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.4Ų

Additional information on 3-(1,3-benzothiazol-2-yl)azetidin-3-ol

Introduction to Compound CAS No. 2228250-65-3: 3-(1,3-Benzothiazol-2-yl)Azetidin-3-Ol

The compound with CAS No. 2228250-65-3, commonly referred to as 3-(1,3-benzothiazol-2-yl)azetidin-3-ol, is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its benzothiazole core, which is a heterocyclic aromatic system, and an azetidinol moiety, a four-membered ring containing one oxygen atom. The combination of these two functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of benzothiazole derivatives in various applications, including optoelectronics, sensors, and drug delivery systems. The azetidinol scaffold in this compound further enhances its versatility by providing additional sites for functionalization and interaction with other molecules. Researchers have explored the use of this compound in the development of advanced materials with tailored electronic properties and improved biocompatibility.

One of the most promising areas of research involving CAS No. 2228250-65-3 is its application in organic electronics. The benzothiazole group is known for its strong electron-withdrawing capabilities, which can significantly influence the electronic properties of the molecule. This makes it a valuable component in the design of organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in synthetic methodologies have enabled the precise control of the molecular structure, allowing for the optimization of these properties for specific applications.

In addition to its electronic applications, 3-(1,3-benzothiazol-2-yl)azetidin-3-ol has also been investigated for its potential in medicinal chemistry. The azetidinol moiety is known to exhibit bioactive properties, making it a valuable building block in drug discovery efforts. Researchers have explored its role as a lead compound in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent studies have focused on improving the efficiency and sustainability of these reactions, with particular emphasis on reducing waste and minimizing environmental impact. The use of green chemistry principles has led to the development of more eco-friendly synthetic routes for producing CAS No. 2228250-65-3.

From a structural perspective, CAS No. 2228250-65-3 exhibits a high degree of molecular diversity due to the presence of multiple functional groups within its framework. This diversity enables it to participate in a wide range of chemical transformations, making it a versatile tool in organic synthesis. Researchers have utilized this compound as a precursor for constructing complex molecular architectures with unprecedented levels of functional complexity.

Moreover, the unique combination of aromaticity and heterocyclic functionality in CAS No. 2287744791 has made it an attractive candidate for use in sensor technologies. Its ability to respond to external stimuli such as light or pH changes has been leveraged in the development of novel sensing devices with applications in environmental monitoring and medical diagnostics.

In conclusion, CAS No. 947749491, or 3-(1,3-benzothiazol-